Cas no 13781-71-0 (2-Oxo-3-(thiophen-3-yl)propanoic acid)

• Product Name: 2-Oxo-3-(thiophen-3-yl)propanoic acid
• CAS No: 13781-71-0
• MF: C₇H₆O₃S
• MW: 170.185740947723
• CID: 2105442
• PubChem ID: 16789205
• Update Time: 2023-08-03

2-Oxo-3-(thiophen-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-oxo-3-(thiophen-3-yl)propanoic acid
• (3-thienyl)pyruvic acid
• QELZMQDJRPDHKM-UHFFFAOYSA-N
• 2-OXO-3-THIEN-3-YLPROPANOIC ACID
• 2-Oxo-3-(thiophen-3-yl)propanoic acid

• Inchi： 1S/C7H6O3S/c8-6(7(9)10)3-5-1-2-11-4-5/h1-2,4H,3H2,(H,9,10)
• InChI Key： QELZMQDJRPDHKM-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CC(C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 179
• XLogP3: 1
• Topological Polar Surface Area: 82.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Alpha-keto acids and derivatives